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Compound of Interest

Compound Name:

N,N-

Dimethylcyclopropanecarboxamid

e

Cat. No.: B099434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is based on publicly available data. N,N-Dimethylcyclopropanecarboxamide is a

chemical for research and development purposes, and its toxicological properties have not

been fully investigated. A comprehensive risk assessment should be conducted before use,

and all handling should be performed by trained personnel in a controlled laboratory

environment.

Introduction
N,N-Dimethylcyclopropanecarboxamide (CAS No. 17696-23-0) is a cyclopropylcarboxamide

derivative. While specific applications in drug development are not extensively documented in

public literature, its structural motif is of interest in medicinal chemistry. Given the potential for

exposure in a research and development setting, a thorough understanding of its safety and

handling is paramount. This guide synthesizes the available safety data, outlines standard

procedures for its handling, and provides context for its potential hazards in the absence of

complete toxicological data.

Physicochemical Properties
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Understanding the physicochemical properties of a compound is the first step in a robust safety

assessment. The known properties of N,N-Dimethylcyclopropanecarboxamide are

summarized in the table below.

Property Value Reference(s)

CAS Number 17696-23-0 [1][2][3]

Molecular Formula C₆H₁₁NO [1][3]

Molecular Weight 113.16 g/mol [1][2]

Physical State Liquid

Appearance Colorless to off-white [4]

Boiling Point 185.5 °C at 760 mmHg [2]

86-92 °C at 15 Torr [4]

Density 1.045 g/cm³ (Predicted) [2]

Flash Point 74.4 °C [2]

Solubility No data available

Vapor Pressure No data available

Melting Point No data available

Toxicological Information and Hazard Assessment
A significant data gap exists for the specific toxicology of N,N-
Dimethylcyclopropanecarboxamide. Most safety data sheets explicitly state that the

toxicological properties have not been fully investigated. The information available is qualitative

and is summarized below. For a related compound, (S)-(+)-2,2-

Dimethylcyclopropanecarboxamide, GHS hazard classifications have been reported which

suggest potential for harm if swallowed and irritation to skin, eyes, and the respiratory system.

[5]
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Hazard Category Description

Acute Toxicity

While no quantitative data (e.g., LD50) is

available, some sources suggest it may be

harmful if swallowed.[4][5]

Skin Corrosion/Irritation May cause skin irritation.[4][5]

Serious Eye Damage/Irritation May cause serious eye irritation.[4][5]

Respiratory Sensitization May cause respiratory irritation.[4][5]

Skin Sensitization May cause an allergic skin reaction.[4]

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity No data available.

General Experimental Protocols for Hazard Assessment
For a chemical with limited toxicological data like N,N-Dimethylcyclopropanecarboxamide, a

standard battery of tests would be required to fully characterize its hazard profile. The following

are brief descriptions of the methodologies for key toxicological endpoints.

Acute Oral Toxicity (OECD 423): This study provides information on the health hazards likely

to arise from a short-term oral exposure to a substance. A single dose of the substance is

administered to a group of rodents (usually rats). The animals are observed for up to 14 days

for signs of toxicity and mortality. The LD50 (the dose estimated to cause mortality in 50% of

the test animals) is determined.

In Vitro Skin Irritation (OECD 439): This test uses reconstructed human epidermis (RhE)

models. The test chemical is applied topically to the tissue surface. Cell viability is measured

after a specified exposure and post-exposure incubation period. A reduction in cell viability

below a certain threshold indicates that the chemical is an irritant.
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In Vitro Eye Irritation (OECD 492): Similar to the skin irritation test, this method also uses a

reconstructed human cornea-like epithelium (RhCE) model. The test chemical is applied to

the surface of the corneal model, and cell viability is assessed. A decrease in viability below

a defined level suggests the potential for eye irritation.

Bacterial Reverse Mutation Test (Ames Test, OECD 471): This in vitro assay uses several

strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) to detect gene

mutations. The bacteria are exposed to the test chemical with and without a metabolic

activation system (S9 mix). An increase in the number of revertant colonies compared to the

control indicates mutagenic potential.

Safe Handling and Storage
Given the unknown toxicological profile, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.
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Handling N,N-Dimethylcyclopropanecarboxamide

Work in a certified chemical fume hood

Wear a flame-retardant lab coat

Wear chemical-resistant gloves
(e.g., nitrile, neoprene).

Check manufacturer's compatibility chart.

Wear chemical safety goggles

Is there a splash hazard?

Wear a face shield over goggles

Yes

Proceed with experiment

No

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate PPE.
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Handling Procedures
Ventilation: Always handle N,N-Dimethylcyclopropanecarboxamide in a well-ventilated

area, preferably within a certified chemical fume hood.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Avoid Inhalation: Avoid breathing vapors or mists.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage
Container: Keep the container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents.

Emergency and First-Aid Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Chemical Exposure Occurs

Route of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Immediately flush with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Seek Immediate Medical Attention

Immediately flush eyes with plenty of water for at least 15 minutes,
 lifting upper and lower eyelids.

Move person to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.
Wash out mouth with water.

Click to download full resolution via product page

Figure 2. First-aid procedures for different exposure routes.

Spill and Waste Disposal
Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to contain

the spill.

Collect: Collect the absorbed material into a suitable container for disposal.

Clean: Clean the spill area thoroughly with soap and water.
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Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.

Conclusion
While N,N-Dimethylcyclopropanecarboxamide is a compound of interest in chemical

synthesis, the lack of comprehensive toxicological data necessitates a cautious approach to its

handling. All operations should be conducted under the assumption that the compound is

hazardous. Adherence to the safety protocols outlined in this guide, including the consistent

use of appropriate engineering controls and personal protective equipment, is essential to

ensure the safety of laboratory personnel. As more data becomes available, this safety profile

should be updated to reflect a more complete understanding of the compound's potential

hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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